Cas no 99429-77-3 (ethyl thieno[2,3-b]pyridine-5-carboxylate)

• Product Name: ethyl thieno[2,3-b]pyridine-5-carboxylate
• CAS No: 99429-77-3
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 4663291
• Update Time: 2025-05-21

ethyl thieno[2,3-b]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl thieno[2,3-b]pyridine-5-carboxylate
• Thieno[2,3-b]pyridine-5-carboxylic acid, ethyl ester

• Inchi： 1S/C10H9NO2S/c1-2-13-10(12)8-5-7-3-4-14-9(7)11-6-8/h3-6H,2H2,1H3
• InChI Key： PBSNIODLDCURGJ-UHFFFAOYSA-N
• SMILES： C12SC=CC1=CC(C(OCC)=O)=CN=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on ethyl thieno[2,3-b]pyridine-5-carboxylate

Professional Introduction to Ethyl Thieno[2,3-b]pyridine-5-carboxylate (CAS No. 99429-77-3)

Ethyl thieno[2,3-b]pyridine-5-carboxylate (CAS No. 99429-77-3) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyridine class, which is characterized by a fused thiophene and pyridine ring system. The presence of the ester functional group at the 5-position of the thienopyridine core imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The structural features of ethyl thieno[2,3-b]pyridine-5-carboxylate contribute to its potential biological activity. The thiophene ring introduces sulfur atoms, which can participate in various interactions with biological targets, while the pyridine ring provides a nitrogen-rich environment that is conducive to hydrogen bonding and coordination with metal ions. These characteristics have led to its exploration in the design of novel therapeutic agents targeting various diseases.

In recent years, there has been a growing interest in thienopyridine derivatives due to their broad spectrum of biological activities. For instance, studies have shown that compounds within this class exhibit antimicrobial, anti-inflammatory, and anticancer properties. The ester group in ethyl thieno[2,3-b]pyridine-5-carboxylate can be further modified to introduce additional functional groups, enabling the synthesis of a diverse library of derivatives with tailored biological profiles.

One of the most compelling aspects of ethyl thieno[2,3-b]pyridine-5-carboxylate is its utility as a building block in medicinal chemistry. The compound's rigid heterocyclic core provides a stable framework for functionalization, while its electronic properties can be modulated by substituents at various positions. This flexibility has allowed researchers to develop derivatives with enhanced binding affinity and selectivity for specific biological targets.

Recent research has highlighted the potential of ethyl thieno[2,3-b]pyridine-5-carboxylate in the development of small-molecule inhibitors for kinases and other enzymes involved in cancer progression. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often associated with tumorigenesis. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop therapies that can effectively target cancer cells while minimizing side effects on healthy tissues.

The synthesis of ethyl thieno[2,3-b]pyridine-5-carboxylate involves multi-step organic reactions that highlight the compound's synthetic accessibility. Key steps typically include cyclization reactions to form the thienopyridine core followed by esterification to introduce the carboxylate ester group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore derivatives on a larger scale.

The pharmacokinetic properties of ethyl thieno[2,3-b]pyridine-5-carboxylate and its derivatives are also subjects of intense investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted is crucial for optimizing their therapeutic potential. Computational modeling and experimental studies have been employed to predict and validate these properties, providing insights into how structural modifications can influence bioavailability and efficacy.

In conclusion, ethyl thieno[2,3-b]pyridine-5-carboxylate represents a promising scaffold for drug discovery with significant potential in addressing various therapeutic challenges. Its unique structural features and modifiable chemical properties make it an attractive candidate for further exploration in medicinal chemistry. As research continues to uncover new biological activities and synthetic strategies, compounds like this are poised to play a crucial role in the development of next-generation pharmaceuticals.